Cas no 98273-59-7 (4-Bromo-2-iodo-1-methoxybenzene)

4-Bromo-2-iodo-1-methoxybenzene structure
98273-59-7 structure
Product Name:4-Bromo-2-iodo-1-methoxybenzene
CAS No:98273-59-7
MF:C7H6BrIO
MW:312.930413722992
MDL:MFCD13186707
CID:842431
PubChem ID:10979904
Update Time:2025-04-19

4-Bromo-2-iodo-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-iodo-1-methoxybenzene
    • Benzene, 4-bromo-2-iodo-1-methoxy-
    • 4-Bromo-2-iodoanisole
    • 4-bromo-2-iodo-1-methoxy-benzene
    • 4-Bromo-2-iodo-anisole
    • CTPNHFOXNXLPCW-UHFFFAOYSA-N
    • 1-Methoxy-2-iodo-4-bromobenzene
    • AS03356
    • AK120134
    • AB0067891
    • ST2418171
    • Z5421
    • SY103310
    • FT-0734935
    • Benzene, 4-?bromo-?2-?iodo-?1-?methoxy-
    • AS-813/43501656
    • EN300-1241751
    • DTXSID30450635
    • A858566
    • AMY28345
    • AKOS016010818
    • DS-6157
    • MFCD13186707
    • CS-0028792
    • SCHEMBL4333751
    • 98273-59-7
    • DB-367450
    • MDL: MFCD13186707
    • Inchi: 1S/C7H6BrIO/c1-10-7-3-2-5(8)4-6(7)9/h2-4H,1H3
    • InChI Key: CTPNHFOXNXLPCW-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1OC)Br

Computed Properties

  • Exact Mass: 311.86467g/mol
  • Monoisotopic Mass: 311.86467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3.2

Experimental Properties

  • Density: 2.062±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 66-68 ºC
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),

4-Bromo-2-iodo-1-methoxybenzene Security Information

  • Hazard Statement: H315-H319-H335
  • Storage Condition:Keep in dark place,Sealed in dry,2-8°C

4-Bromo-2-iodo-1-methoxybenzene Pricemore >>

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